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Compound of Interest

Compound Name: RS 09 TFA

Cat. No.: B8201713

Get Quote

This document provides critical safety and logistical information for the proper disposal of RS
09 TFA, a Toll-like Receptor 4 (TLR4) agonist used in immunological research. Adherence to

these procedures is vital to ensure personnel safety and environmental protection. RS 09 TFA
is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Chemical and Safety Data Summary
For quick reference, the following table summarizes key quantitative data for RS 09 TFA.
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Property Value Reference

Molecular Formula C33H50F3N9O11 [1][2]

Molecular Weight 805.8 g/mol [1][2]

Purity 99.78% [2]

Appearance Solid [2]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]

GHS Hazard Statements

H302: Harmful if swallowed,

H410: Very toxic to aquatic life

with long lasting effects

[1]

Detailed Disposal Protocol
This protocol outlines the step-by-step methodology for the safe handling and disposal of RS
09 TFA waste in a laboratory environment.

1.0 Personal Protective Equipment (PPE)

1.1 Always wear appropriate personal protective equipment (PPE) when handling RS 09
TFA. This includes:

Safety goggles with side-shields[1].

Chemical-resistant gloves (e.g., nitrile)[1].

An impervious lab coat or apron[1].

A suitable respirator if there is a risk of aerosol formation[1].

2.0 Waste Segregation and Collection

2.1 Designate a specific, clearly labeled hazardous waste container for RS 09 TFA waste.

The container must be chemically compatible and have a secure, tight-fitting lid.
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2.2 Do not mix RS 09 TFA waste with other chemical waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.

2.3 Collect all materials contaminated with RS 09 TFA, including unused product, solutions,

and contaminated consumables (e.g., pipette tips, tubes, gloves), in the designated waste

container.

3.0 Spill Management

3.1 In the event of a spill, evacuate the immediate area to prevent exposure.

3.2 Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads). Avoid direct contact with the spilled material.

3.3 Carefully collect the absorbent material and any contaminated debris[1]. Place it in the

designated hazardous waste container.

3.4 Clean the spill area thoroughly with a suitable decontaminating solution, and collect the

cleaning materials as hazardous waste.

3.5 Report the spill to your laboratory supervisor and EHS department.

4.0 Final Disposal Procedure

4.1 Ensure the hazardous waste container is securely sealed and properly labeled with its

contents ("Hazardous Waste: RS 09 TFA") and the associated hazards.

4.2 Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing

agents[1].

4.3Crucially, do not dispose of RS 09 TFA down the drain or in regular trash[3][4]. This

substance is very toxic to aquatic life[1].

4.4 Arrange for the collection and disposal of the waste through your institution's certified

hazardous waste disposal service. The final disposal must be carried out at an approved

waste disposal plant[1].
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of RS 09 TFA.
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Caption: Workflow for the safe disposal of RS 09 TFA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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